Cas no 2034613-36-8 (2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
• CAS No: 2034613-36-8
• MF: C₁₇H₁₃Cl₂N₃O₂S
• MW: 394.275020360947
• CID: 6316450
• PubChem ID: 122163078
• Update Time: 2025-05-24

2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
• 2034613-36-8
• 2-(2,4-dichlorophenoxy)-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide
• AKOS032464400
• F6574-1778
• 2-(2,4-dichlorophenoxy)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide
• 2-(2,4-dichlorophenoxy)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}acetamide

• Inchi： 1S/C17H13Cl2N3O2S/c18-11-3-4-14(12(19)8-11)24-10-16(23)22-9-13-17(21-6-5-20-13)15-2-1-7-25-15/h1-8H,9-10H2,(H,22,23)
• InChI Key： GELLGKKRRWVZLH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCC1C(C2=CC=CS2)=NC=CN=1)=O)Cl

Computed Properties

• Exact Mass: 393.0105532g/mol
• Monoisotopic Mass: 393.0105532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide

Introduction to Compound with CAS No. 2034613-36-8 and Product Name: 2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide

The compound identified by the CAS number 2034613-36-8 and the product name 2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including 2,4-dichlorophenoxy, thiophen-2-yl, and pyrazin-2-yl, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

In recent years, the development of novel compounds with enhanced biological activity has been a focal point in pharmaceutical research. The structure of 2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide incorporates elements that are known to interact favorably with biological targets. Specifically, the 2,4-dichlorophenoxy moiety is often associated with potent pharmacological effects, while the thiophen-2-yl and pyrazin-2-yl groups introduce additional layers of complexity that can influence both the solubility and bioavailability of the compound. These features make it an attractive scaffold for designing molecules with therapeutic potential.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules containing the pyrazin-2-yl group exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The integration of this moiety with the thiophen-2-yl substituent in 2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide suggests that it may possess similar or even enhanced biological effects. This hypothesis is supported by preliminary studies that have demonstrated the efficacy of related compounds in various preclinical models.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the condensation of acetic anhydride with a suitable amine derivative, followed by functional group transformations such as chlorination and thiophene ring introduction. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural motifs efficiently. These methodologies not only enhance the synthetic route but also contribute to the scalability of production for potential future applications.

From a computational chemistry perspective, the molecular structure of 2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide has been extensively studied using various modeling techniques. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets. Additionally, quantum mechanical calculations have helped in understanding the electronic properties and reactivity of different functional groups within the molecule. These computational studies are crucial for guiding experimental efforts and predicting potential pharmacological outcomes.

The pharmacological profile of this compound is currently under investigation in several academic and industrial laboratories. Initial in vitro assays have shown promising results regarding its interaction with specific enzymes and receptors relevant to various diseases. For instance, its binding affinity to certain kinases has been reported to be comparable to existing therapeutic agents while exhibiting improved selectivity profiles. Such findings are encouraging and warrant further exploration through more comprehensive biochemical assays.

In vivo studies are also underway to evaluate the safety and efficacy of 2034613-36-8 in animal models. These experiments aim to assess its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), as well as its toxicity profile. The integration of modern imaging techniques has allowed researchers to monitor drug distribution and target engagement in real-time, providing valuable data for optimizing dosing regimens and formulation strategies.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel compounds like 2-(2,4-dichlorophenoxy)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide contributes to the growing arsenal of molecular tools available for studying disease mechanisms at a molecular level. By understanding how these compounds interact with biological systems, scientists can gain deeper insights into pathophysiological processes and identify new avenues for intervention.

From an industrial standpoint, the commercialization prospects for such compounds are promising. Pharmaceutical companies are increasingly investing in innovative drug discovery programs that leverage cutting-edge chemical synthesis and biotechnological methods. The unique structural features of 2034613-36-8 make it a valuable asset in these efforts, potentially leading to new treatments for a variety of conditions where current therapies are limited or non-existent.

Future directions for research on this compound include exploring its role in combination therapies alongside existing treatments to enhance efficacy or reduce side effects. Additionally, investigating its potential as a lead compound for drug development could open up new therapeutic pathways across multiple disease areas. As our understanding of molecular interactions continues to evolve, compounds like 2034613-36-8 will play an increasingly important role in shaping modern medicine.